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Compound of Interest

Compound Name: Ethyl methyl oxalate

Cat. No.: B13419269 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Specific safety data for ethyl methyl oxalate (CAS No. 615-52-1) is limited. This

guide incorporates data from the closely related and structurally similar compound, diethyl

oxalate (CAS No. 95-92-1), to provide a comprehensive overview of handling precautions for

short-chain dialkyl oxalates. Researchers should always consult the most current Safety Data

Sheet (SDS) for the specific chemical they are using.

Chemical Identification and Properties
Ethyl methyl oxalate is an ester used as a reagent in organic synthesis.[1] Understanding its

physical and chemical properties is fundamental to its safe handling.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C5H8O4 [2][3][4]

Molecular Weight 132.11 g/mol [2][3]

CAS Number 615-52-1 [1][2][4]

Appearance Colorless liquid [5][6]

Boiling Point ~174 °C (estimate) [4][7]

Melting Point
-41 °C / -41.8 °F (for Diethyl

Oxalate)
[8]

Flash Point
76 °C / 168.8 °F (for Diethyl

Oxalate)
[8][9]

Density ~1.156 g/mL [4][7]

Solubility in Water Insoluble [5][6][8]

| Vapor Density | Heavier than air |[5][10] |

Hazard Identification and Classification
Ethyl methyl oxalate and similar dialkyl oxalates are classified as hazardous. The primary

hazards include oral toxicity and serious eye irritation. It is a combustible liquid.[9][11]

Table 2: Hazard Classification (Representative for Diethyl Oxalate)
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Hazard Classification Details

GHS Classification

Acute Toxicity, Oral (Category 4), Serious
Eye Irritation (Category 2), Combustible
Liquid (Category 4)[9][11]

Hazard Statements

H302: Harmful if swallowed. H319: Causes

serious eye irritation. H227: Combustible liquid.

[11][12]

Precautionary Statements
P264, P270, P280, P301+P312,

P305+P351+P338[11][12]

| NFPA 704 Rating | Health: 2, Flammability: 2, Instability: 0 |

Health (2): Can cause temporary incapacitation or residual injury.

Flammability (2): Must be moderately heated before ignition can occur.[10]

Instability (0): Normally stable.[10]

Contact can irritate the skin and eyes.[10] Breathing the vapors can irritate the nose and throat.

[10] High exposure may lead to systemic effects, including kidney damage, due to hydrolysis to

oxalic acid.[10][13]

Experimental Protocols and Toxicological Data
Toxicological data is primarily derived from studies on the analogue, diethyl oxalate. These

studies follow standardized protocols (e.g., OECD Test Guidelines) to assess the substance's

toxicity.

Key Experimental Methodologies
Acute Oral Toxicity (e.g., OECD TG 401/420): This test evaluates the short-term effects of a

single oral dose. Rats are typically used, and the LD50 (the dose lethal to 50% of the test

population) is determined. Signs of toxicity observed in studies with diethyl oxalate included

disturbed respiration and kidney damage.[13]
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Acute Dermal Toxicity (e.g., OECD TG 402): This protocol assesses the toxicity of a

substance applied to the skin. For diethyl oxalate, the LD50 in rats was found to be >2000

mg/kg bw, indicating low acute dermal toxicity.[13]

Eye Irritation/Corrosion (e.g., OECD TG 405): This test, often conducted on rabbits,

assesses the potential for a substance to cause eye damage. Diethyl oxalate is classified as

causing serious eye irritation.[9][11][12]

Biodegradability (e.g., OECD TG 301D): This experiment measures the extent to which a

chemical is broken down by microorganisms. Diethyl oxalate is considered readily

biodegradable, although it does not meet the 10-day time window criterion.

Table 3: Toxicological and Ecotoxicological Data (for Diethyl Oxalate)

Endpoint Species Value
Classification/
Result

Reference

Acute Oral

LD50
Rat 400 mg/kg

Harmful if
swallowed

[13]

Acute Dermal

LD50
Rat >2000 mg/kg Low toxicity [13]

Eye Irritation Rabbit - Serious Irritant [9][11][12]

Toxicity to Fish

(LC50)
Oryzias latipes 27 mg/L (96 h)

Harmful to

aquatic life

Toxicity to

Daphnia (EC50)
Daphnia magna 15 mg/L (48 h)

Harmful to

aquatic life

| Biodegradability | - | 67.9% (28 d) | Readily biodegradable | |

Handling, Storage, and Personal Protection
Safe handling and storage are critical to minimizing exposure risks in a laboratory setting. This

involves a combination of engineering controls, safe work practices, and appropriate personal

protective equipment (PPE).
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Engineering Controls
Ventilation: Handle in a well-ventilated area.[2][12] Use a chemical fume hood or local

exhaust ventilation where there is a potential for vapor or aerosol generation.[10][11]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[9][10]

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.[11][14]

Do not breathe vapors or mists.[12]

Keep away from heat, sparks, open flames, and other ignition sources.[9][11]

Ground all equipment when handling to prevent static discharge.[5][11]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[10][12]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][11]

Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[9][15]

The material is moisture-sensitive.[9][15]

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles or a face
shield (conforming to EN166 or 29 CFR
1910.133).[9][16]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and a lab coat or other protective

clothing to prevent skin exposure.[9][10][16]

| Respiratory Protection | Not typically required with adequate ventilation. If ventilation is

insufficient or in case of emergency, use an approved vapor respirator (e.g., NIOSH/MSHA

approved).[11][15] |

Emergency Procedures
Prompt and correct response to emergencies such as spills, fires, or personnel exposure is

crucial.

First Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration, but do not use mouth-to-mouth resuscitation.[2][11] Seek

immediate medical attention.[2][11]

Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected area with

soap and plenty of water for at least 15 minutes.[9][10][15] Seek medical attention if irritation

persists.[9][11]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids.[9][10][15] Remove contact lenses if present

and easy to do.[9][11] Seek immediate medical attention.[9][10]

Ingestion: Do NOT induce vomiting.[2][15] Rinse the mouth with water. If the person is

conscious, give 2-4 cupfuls of water or milk.[15] Call a poison control center or doctor

immediately.[2][11]
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or water spray.[2][10][16]

Unsuitable Media: Do not use a heavy water stream.[12]

Specific Hazards: The substance is combustible.[10] Vapors are heavier than air and may

travel to an ignition source and flash back.[10] Containers may explode when heated.[9][10]

Fire will produce irritating and toxic gases, including carbon monoxide and carbon dioxide.[5]

[9][16]

Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and

full protective gear.[2][9] Use water spray to cool fire-exposed containers.[10]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[12] Eliminate all ignition sources.[5]

[10] Ensure adequate ventilation.[2][11] Wear appropriate PPE.[2][11]

Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[2][5]

Containment and Cleanup: Stop the leak if it can be done without risk.[5] Absorb the spill

with an inert material such as vermiculite, dry sand, or earth, and place it in a suitable,

closed container for disposal.[10][15]

Visualized Workflows and Procedures
To aid researchers, the following diagrams illustrate key safety workflows.
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Preparation & Handling

Storage & Waste
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Caption: General laboratory handling workflow for ethyl methyl oxalate.
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Immediate Actions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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